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Compound of Interest

Compound Name: Sra-737

Cat. No.: B606549 Get Quote

Disclaimer: The compound "Sra-737" is not a recognized chemical entity. The following

guidelines are provided as a representative safety protocol for handling a potent, powdered,

small-molecule research compound. Researchers must always consult the official Safety Data

Sheet (SDS) for any specific chemical they are handling and adhere to their institution's safety

protocols.

This document provides essential safety and logistical information for the handling and disposal

of the potent kinase inhibitor, Sra-737. The procedural guidance herein is designed to mitigate

risks and ensure a safe laboratory environment for all personnel.

Hazard Identification and Risk Assessment
Sra-737 is a potent, powdered substance with high biological activity. The primary hazards are

inhalation of airborne particles and dermal absorption. A thorough risk assessment must be

conducted before any handling activities.

Summary of Potential Hazards:

Acute Toxicity: High potency suggests potential for acute toxicity upon inhalation or ingestion.

Skin Irritation/Sensitization: May cause irritation or allergic reaction upon skin contact.

Eye Damage: Powder can cause serious eye irritation or damage.

Target Organ Effects: As a kinase inhibitor, it may have specific target organ effects.
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Personal Protective Equipment (PPE)
Selection of appropriate PPE is critical to minimize exposure. The required level of protection

depends on the procedure being performed and the quantity of Sra-737 being handled.

Table 1: Recommended PPE for Sra-737 Handling Procedures

Procedure

Primary

Engineering

Control

Gloves
Eye/Face

Protection
Lab Coat

Respiratory

Protection

Storage &

Transport

Closed,

labeled

containers

Nitrile (single

pair)

Safety

glasses

Standard lab

coat
Not required

Weighing

Powder

Chemical

fume hood or

ventilated

balance

enclosure

Double-nitrile

gloves

Safety

goggles and

face shield

Disposable

gown over

lab coat

N95 or higher

respirator

Preparing

Solutions

Chemical

fume hood

Double-nitrile

gloves

Safety

goggles

Standard lab

coat

Recommend

ed if not in a

fume hood

Cell Culture

Use

Biosafety

cabinet

Nitrile (single

pair)

Safety

glasses

Standard lab

coat
Not required

Table 2: Glove Material Compatibility

Glove Material Recommendation
Breakthrough Time

(Hypothetical)

Nitrile
Excellent (for solids and

DMSO solutions)
> 8 hours

Latex
Not Recommended (potential

for allergies and degradation)
< 1 hour

Neoprene Good (alternative to nitrile) > 4 hours
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Experimental Protocol: Preparation of a 10 mM Sra-
737 Stock Solution
This protocol outlines the steps for safely preparing a stock solution from powdered Sra-737.

Materials:

Sra-737 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance inside a ventilated enclosure

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips

Vortex mixer

Procedure:

Pre-Weighing Setup:

Don all required PPE as specified in Table 1 for "Weighing Powder".

Decontaminate the weighing surface and all equipment with 70% ethanol.

Place a weigh boat on the analytical balance and tare.

Weighing Sra-737:

Carefully transfer the desired amount of Sra-737 powder to the weigh boat using a

chemical-resistant spatula.

Record the exact weight.

Securely close the primary container of Sra-737 powder.
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Solubilization:

Carefully transfer the weighed powder into a sterile microcentrifuge tube.

Inside the chemical fume hood, add the calculated volume of anhydrous DMSO to achieve

a final concentration of 10 mM.

Cap the tube securely.

Mixing and Storage:

Vortex the solution until the Sra-737 is completely dissolved.

Label the tube clearly with the compound name, concentration, date, and your initials.

Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) in a

designated, labeled storage box.

Disposal Plan
All waste generated from handling Sra-737 must be treated as hazardous chemical waste.

Solid Waste:

Contaminated PPE (gloves, disposable gowns), weigh boats, and pipette tips must be

collected in a dedicated, sealed, and clearly labeled hazardous waste bag.

Liquid Waste:

Unused or waste solutions containing Sra-737 must be collected in a designated, sealed,

and clearly labeled hazardous liquid waste container. Do not pour down the drain.

Sharps Waste:

Needles or scalpels used in procedures with Sra-737 must be disposed of in a designated

sharps container for hazardous chemical waste.

Workflow for PPE Selection
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The following diagram illustrates the logical workflow for determining the appropriate level of

PPE when working with a potent compound like Sra-737.

Start: Plan to Handle Sra-737

1. Assess Hazard
(Physical Form & Quantity)

Powder or Aerosol Risk?

Liquid (in solution)?

No

2. High-Level PPE Required:
- Ventilated Enclosure/Fume Hood

- Double Gloves
- Face Shield & Goggles

- Disposable Gown
- Respirator (N95+)

Yes

3. Standard-Level PPE Required:
- Fume Hood/Biosafety Cabinet
- Nitrile Gloves (Double if neat)

- Safety Goggles

Yes

4. Minimal PPE Required:
- Single Pair Gloves

- Safety Glasses

No (Storage Only)

5. Segregate All Contaminated
Waste for Hazardous Disposal

End: Procedure Complete

Click to download full resolution via product page
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Caption: Workflow for selecting PPE based on the physical form and handling procedure for

Sra-737.

To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of Potent
Kinase Inhibitor Sra-737]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606549#personal-protective-equipment-for-handling-
sra-737]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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